2-{4-[cyclopentyl(methyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-[cyclopentyl(methyl)sulfamoyl]benzoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C21H25N3O4S2/c1-24(14-5-2-3-6-14)30(27,28)15-11-9-13(10-12-15)20(26)23-21-18(19(22)25)16-7-4-8-17(16)29-21/h9-12,14H,2-8H2,1H3,(H2,22,25)(H,23,26)
• InChI Key: ZBXCKEZHVVNISZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCC4)C(=O)N
• Molecular Formula: C21H25N3O4S2
• Molecular Weight: 447.6 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at position 1. It’s considered a structural alert with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. Cycloalkanes, on the other hand, are cyclic hydrocarbons, meaning that the carbons of the molecule are arranged in the form of a ring.

Synthesis Analysis

Thiophene-based analogs have been synthesized by a growing number of scientists as a potential class of biologically active compounds. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The general formula for a cycloalkane composed of n carbons is CnH2n. In the case of thiophene, it contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They play a vital role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

Thiophene-mediated molecules exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene and its derivatives have attracted great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.